1-(Mesitylsulfonyl)-1H-benzimidazole

• IUPAC Name: 1-(2,4,6-trimethylphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C16H16N2O2S/c1-11-8-12(2)16(13(3)9-11)21(19,20)18-10-17-14-6-4-5-7-15(14)18/h4-10H,1-3H3
• InChI Key: WDVHZXCCKMHVHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2C=NC3=CC=CC=C32)C
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

1-(Mesitylsulfonyl)-1H-benzimidazole, also known as MesNa, is a chemical compound that has gained significant attention in scientific research for its ability to act as a reducing agent. It is widely used in various chemical reactions and has several applications in the field of biochemistry and medicinal chemistry.

Mechanism of Action

1-(Mesitylsulfonyl)-1H-benzimidazole acts as a reducing agent by donating electrons to disulfide bonds in proteins and peptides, thereby breaking them down into individual thiol groups. This mechanism has been extensively studied and is widely used in various biochemical and medicinal applications.
Biochemical and Physiological Effects:
1-(Mesitylsulfonyl)-1H-benzimidazole has been shown to have several biochemical and physiological effects, including its ability to protect cells from oxidative stress, reduce inflammation, and improve mitochondrial function. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(Mesitylsulfonyl)-1H-benzimidazole in laboratory experiments is its high reducing power, which allows for efficient reduction of disulfide bonds in proteins and peptides. However, 1-(Mesitylsulfonyl)-1H-benzimidazole can be toxic at high concentrations and can also react with other compounds in the reaction mixture, leading to unwanted side reactions.

Future Directions

There are several future directions for research involving 1-(Mesitylsulfonyl)-1H-benzimidazole, including its use in the development of new drugs for the treatment of various diseases. It may also have potential applications in the development of new materials and in the field of nanotechnology. Further studies are needed to fully understand the mechanism of action of 1-(Mesitylsulfonyl)-1H-benzimidazole and to optimize its use in various applications.

Synthesis Methods

The synthesis of 1-(Mesitylsulfonyl)-1H-benzimidazole involves the reaction of mesitylene with sulfuric acid to form mesitylene sulfonic acid, which is then treated with sodium hydroxide to produce 1-(Mesitylsulfonyl)-1H-benzimidazole. This method is widely used in laboratories and has been optimized to produce high yields of the compound.

Scientific Research Applications

1-(Mesitylsulfonyl)-1H-benzimidazole has been extensively studied for its application in chemical reactions such as the reduction of disulfide bonds in proteins and peptides. It has also been used to protect thiol groups in various compounds and to reduce the toxicity of heavy metals in biological systems.